Squalene 2,3:22,23-Dioxide
Squalene 2,3:22,23-Dioxide
Brand Name:
Vulcanchem
CAS No.:
31063-19-1
VCID:
VC0041403
InChI:
InChI=1S/C30H50O2/c1-23(15-11-17-25(3)19-21-27-29(5,6)31-27)13-9-10-14-24(2)16-12-18-26(4)20-22-28-30(7,8)32-28/h13-14,17-18,27-28H,9-12,15-16,19-22H2,1-8H3/b23-13+,24-14+,25-17+,26-18+
SMILES:
CC(=CCCC=C(C)CCC=C(C)CCC1C(O1)(C)C)CCC=C(C)CCC2C(O2)(C)C
Molecular Formula:
C30H50O2
Molecular Weight:
442.7 g/mol
Squalene 2,3:22,23-Dioxide
CAS No.: 31063-19-1
Reference Standards
VCID: VC0041403
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol
| CAS No. | 31063-19-1 |
|---|---|
| Product Name | Squalene 2,3:22,23-Dioxide |
| Molecular Formula | C30H50O2 |
| Molecular Weight | 442.7 g/mol |
| IUPAC Name | 3-[(3E,7E,11E,15E)-18-(3,3-dimethyloxiran-2-yl)-3,7,12,16-tetramethyloctadeca-3,7,11,15-tetraenyl]-2,2-dimethyloxirane |
| Standard InChI | InChI=1S/C30H50O2/c1-23(15-11-17-25(3)19-21-27-29(5,6)31-27)13-9-10-14-24(2)16-12-18-26(4)20-22-28-30(7,8)32-28/h13-14,17-18,27-28H,9-12,15-16,19-22H2,1-8H3/b23-13+,24-14+,25-17+,26-18+ |
| Standard InChIKey | KABSNIWLJXCBGG-TXLDAEQNSA-N |
| Isomeric SMILES | C/C(=C\CC/C=C(/CC/C=C(/CCC1OC1(C)C)\C)\C)/CC/C=C(/CCC2OC2(C)C)\C |
| SMILES | CC(=CCCC=C(C)CCC=C(C)CCC1C(O1)(C)C)CCC=C(C)CCC2C(O2)(C)C |
| Canonical SMILES | CC(=CCCC=C(C)CCC=C(C)CCC1C(O1)(C)C)CCC=C(C)CCC2C(O2)(C)C |
| Synonyms | 2,3:22,23-Dioxidosqualene; Squalene 2,3:22,23-Diepoxide; (all-E)-2,3:22,23-Diepoxy-2,6,10,15,19,23-hexamethyl-6,10,14,18-tetracosatetraene; 2,2’-(3,7,12,16-Tetramethyl-3,7,11,15-octadecatetraene-1,18-diyl)bis[3,3-dimethyl-oxirane] |
| PubChem Compound | 6440985 |
| Last Modified | Dec 23 2021 |
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